ESI-08

• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol
• InChI: InChI=1S/C20H23N3OS/c1-13-8-9-14(2)16(10-13)12-25-20-22-18(15-6-4-3-5-7-15)17(11-21)19(24)23-20/h8-10,15H,3-7,12H2,1-2H3,(H,22,23,24)
• InChIKey: LSHOSZQLVLPEGG-UHFFFAOYSA-N

ESI-08 as an EPAC Pan-Antagonist: Baseline Identity and Functional Characterization for Scientific Procurement

ESI-08 is a synthetic, non-cyclic nucleotide small molecule (5-cyano-6-oxo-1,6-dihydro-pyrimidine scaffold) that functions as a pan-antagonist of Exchange Proteins Directly Activated by cAMP (EPAC1 and EPAC2). It was originally identified through a high-throughput screening (HTS) campaign as the first characterized EPAC antagonist hit [1]. ESI-08 completely inhibits both EPAC1 and EPAC2 GEF activity at 25 μM in the presence of equimolar cAMP, with a reported IC50 of 8.4 μM against EPAC2 [2]. Critically, ESI-08 selectively blocks cAMP-induced EPAC activation without inhibiting cAMP-mediated Protein Kinase A (PKA) activation, a key differentiating feature from upstream pathway inhibitors [3]. As the founding member of the ESI-series EPAC antagonists, ESI-08 serves as the structural template from which more potent and isoform-selective analogs (including HJC0197, HJC0198, and HJC0350) were subsequently derived through systematic structure-activity relationship (SAR) optimization [4].

Pan-EPAC Antagonist Dual EPAC1/EPAC2 blockade for pathways where both isoforms contribute

PKA-Sparing Mechanism Discriminates cAMP-EPAC from cAMP-PKA signaling without altering PKA activity

SAR Reference Scaffold Founding pyrimidine template for benchmarking analog potency improvements

• [1] Chen H, Tsalkova T, Chepurny OG, et al. Identification and characterization of small-molecule inhibitors of exchange proteins directly activated by cAMP (EPAC). FASEB J. 2012;26(1_Supplement):1040.1. doi:10.1096/fasebj.26.1_supplement.1040.1 View Source
• [2] Chen H, Tsalkova T, Mei FC, et al. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as potent antagonists targeting exchange proteins directly activated by cAMP. Bioorg Med Chem Lett. 2012;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082 View Source
• [3] Parnell E, Palmer TM, Yarwood SJ. The future of EPAC-targeted therapies: agonism versus antagonism. Trends Pharmacol Sci. 2015;36(4):203-214. doi:10.1016/j.tips.2015.02.003 View Source
• [4] Ye N, Zhu Y, Chen H, et al. Structure-activity relationship studies of substituted 2-(isoxazol-3-yl)-2-oxo-N'-phenyl-acetohydrazonoyl cyanide analogues: identification of potent exchange proteins directly activated by cAMP (EPAC) antagonists. J Med Chem. 2015;58(15):6033-6047. doi:10.1021/acs.jmedchem.5b00754 View Source

Why Pan-EPAC Inhibition with ESI-08 Cannot Be Replicated by Simple EPAC2-Selective or EPAC1-Preferring Analogs

Although a number of EPAC antagonists share the cAMP-competitive binding modality, their isoform selectivity profiles differ markedly. ESI-08 is one of the few compounds in this class that inhibits both EPAC1 and EPAC2 with comparable potency, whereas EPAC2-selective probes such as ESI-05 (IC50: 0.43 μM for EPAC2, no EPAC1 inhibition up to 100 μM) and HJC0350 (IC50: 0.3 μM for EPAC2, no EPAC1 inhibition) are completely inactive against EPAC1 [1]. Conversely, EPAC1-preferring inhibitors such as (R)-CE3F4 exhibit approximately 10-fold selectivity for EPAC1 over EPAC2 [2]. This functional divergence means that substituting ESI-08 with an isoform-selective analog will not recapitulate the dual EPAC1/EPAC2 blockade required for experimental designs where both isoforms contribute to the phenotype under investigation. Furthermore, ESI-08 is the direct parent scaffold from which the HJC0197/HJC0198/HJC0350 series was chemically elaborated—any procurement decision that bypasses ESI-08's foundational SAR data loses critical structure-activity context for interpreting divergent biological outcomes across analogs [3].

! EPAC2-selective probes (e.g., ESI-05, HJC0350) lack EPAC1 activity; dual-isoform blockade is lost.

! EPAC1-preferring inhibitors shift isoform coverage; EPAC2-mediated responses may remain unblocked.

! Skipping ESI-08 removes the baseline SAR reference needed to interpret analog selectivity and potency.

• [1] Tsalkova T, Mei FC, Li S, et al. Isoform-specific antagonists of exchange proteins directly activated by cAMP. Proc Natl Acad Sci USA. 2012;109(45):18613-18618. doi:10.1073/pnas.1210209109 View Source
• [2] Courilleau D, Bisserier M, Jullian JC, et al. Identification of a tetrahydroquinoline analog as a pharmacological inhibitor of the cAMP-binding protein Epac. J Biol Chem. 2012;287(53):44192-44202. doi:10.1074/jbc.M112.422956 View Source
• [3] Chen H, Tsalkova T, Mei FC, et al. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as potent antagonists targeting exchange proteins directly activated by cAMP. Bioorg Med Chem Lett. 2012;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082 View Source

ESI-08 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data for Procurement Selection

Dual EPAC1/EPAC2 Inhibition versus Isoform-Selective Antagonists: Pan-Inhibition Profile of ESI-08

ESI-08 is a dual EPAC1/EPAC2 pan-antagonist that completely inhibits both isoforms at 25 μM in the presence of equimolar cAMP (IC50: 8.4 μM for EPAC2), whereas EPAC2-selective antagonists ESI-05 (IC50: 0.43 μM) and ESI-07 (IC50: 0.7 μM) show no detectable inhibition of EPAC1 at concentrations up to 100 μM [1]. Unlike the EPAC1-preferring inhibitor (R)-CE3F4, which displays approximately 10-fold selectivity for EPAC1 over EPAC2, ESI-08 shows no isoform preference in its inhibitory profile [2]. This pan-inhibition characteristic makes ESI-08 uniquely suited for experimental contexts where both EPAC isoforms are co-expressed and functionally redundant, such as in HEK293T cells where ESI-08 has been demonstrated to block EPAC1/EPAC2-induced phosphorylation of AKT at Ser304 and Thr574 [3].

Isoform inhibition profile

Head-to-head

ESI-08: IC₅₀ 8.4 µM EPAC2; reported dual inhibition at 25 µM. ESI-05: IC₅₀ 0.43 µM EPAC2, no EPAC1; ESI-07: IC₅₀ 0.7 µM EPAC2, no EPAC1; (R)-CE3F4: ~10-fold EPAC1 preference.

Supports dual-isoform EPAC blockade context

In vitro GEF assay; HEK293 FRET reporters

Evidence Dimension	EPAC isoform inhibition profile
Target Compound Data	ESI-08: IC50 = 8.4 μM (EPAC2); completely inhibits both EPAC1 and EPAC2 at 25 μM in presence of equimolar cAMP [1]
Comparator Or Baseline	ESI-05: apparent IC50 = 0.43 ± 0.05 μM (EPAC2), no EPAC1 inhibition up to 100 μM; ESI-07: apparent IC50 = 0.7 ± 0.1 μM (EPAC2), no EPAC1 inhibition up to 100 μM; (R)-CE3F4: ~10-fold selectivity for EPAC1 over EPAC2 [1][2]
Quantified Difference	ESI-08 provides dual EPAC1/EPAC2 inhibition; ESI-05 and ESI-07 are EPAC2-specific with >200-fold selectivity window over EPAC1; (R)-CE3F4 is EPAC1-preferring with ~10-fold selectivity
Conditions	In vitro EPAC GEF activity assay (100 nM EPAC, 200 nM Rap-mantGDP, 25 μM GDP, 25 μM cAMP); EPAC-based FRET reporters in HEK293 cells [1]

Why This Matters

Procurement of ESI-08 is necessary when the experimental objective requires simultaneous blockade of both EPAC1 and EPAC2; EPAC2-selective alternatives will leave EPAC1-mediated signaling intact.

• [1] Tsalkova T, Mei FC, Li S, et al. Isoform-specific antagonists of exchange proteins directly activated by cAMP. Proc Natl Acad Sci USA. 2012;109(45):18613-18618. doi:10.1073/pnas.1210209109 View Source
• [2] Courilleau D, Bisserier M, Jullian JC, et al. Identification of a tetrahydroquinoline analog as a pharmacological inhibitor of the cAMP-binding protein Epac. J Biol Chem. 2012;287(53):44192-44202. doi:10.1074/jbc.M112.422956 View Source
• [3] Chen H, Tsalkova T, Mei FC, et al. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as potent antagonists targeting exchange proteins directly activated by cAMP. Bioorg Med Chem Lett. 2012;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082 View Source

PKA-Sparing Selectivity of ESI-08: cAMP Pathway Discrimination versus Upstream Modulators

ESI-08 at 25 μM does not alter cAMP-induced activation of either type I or type II PKA holoenzymes, whereas the selective PKA inhibitor H89 completely blocks both type I and II PKA activities at comparable concentrations [1]. In contrast, the EPAC antagonist ESI-09 has been reported to exhibit non-specific effects at concentrations of 50–100 μM attributable to poor aqueous solubility, which can confound interpretation of PKA-independent signaling [2]. The PKA-sparing property of ESI-08 is mechanistically significant because it allows researchers to attribute observed biological effects specifically to EPAC-mediated signaling rather than to the broader cAMP-PKA axis. This selectivity was experimentally validated in HEK293T cells where ESI-08 inhibited EPAC1/EPAC2-induced phosphorylation of AKT (Ser304/Thr574) without affecting PKA-mediated phosphorylation events [3].

PKA vs EPAC selectivity

Cross-study

ESI-08 (25 µM): no change in type I/II PKA activation. H89: complete PKA blockade. ESI-09: nonspecific effects at 50–100 µM.

Enables cleaner EPAC/PKA pathway separation than ESI-09

PKA holoenzyme assay; HEK293T reporter context

Evidence Dimension	Selectivity for EPAC over PKA
Target Compound Data	ESI-08 (25 μM): no alteration of cAMP-induced type I or II PKA holoenzyme activation [1]
Comparator Or Baseline	H89 (selective PKA inhibitor): completely blocks type I and II PKA activities; ESI-09: reported non-specific effects at 50–100 μM due to solubility limitations [1][2]
Quantified Difference	ESI-08 provides functional discrimination between EPAC and PKA pathways at 25 μM, whereas the pan-PKA inhibitor H89 abolishes PKA activity. ESI-09 may produce confounding off-target effects at higher concentrations.
Conditions	In vitro PKA holoenzyme activation assay; HEK293T cellular EPAC/PKA reporter systems [1][3]

Why This Matters

For cAMP pathway dissection studies, ESI-08's demonstrated PKA-sparing profile provides cleaner pharmacological separation of EPAC-dependent from PKA-dependent signaling than certain alternative EPAC inhibitors that exhibit solubility-related artifacts at higher concentrations.

• [1] Parnell E, Palmer TM, Yarwood SJ. The future of EPAC-targeted therapies: agonism versus antagonism. Trends Pharmacol Sci. 2015;36(4):203-214. doi:10.1016/j.tips.2015.02.003 View Source
• [2] Rehmann H. Epac-inhibitors: facts and artefacts. Sci Rep. 2013;3:3032. doi:10.1038/srep03032 View Source
• [3] Chen H, Tsalkova T, Mei FC, et al. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as potent antagonists targeting exchange proteins directly activated by cAMP. Bioorg Med Chem Lett. 2012;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082 View Source

SAR-Derived Potency Gains: ESI-08 as the Parent Scaffold versus Optimized Pyrimidine Analogs 6b, 6g, and 6h

ESI-08 served as the HTS hit from which a focused library of 5-cyano-6-oxo-1,6-dihydro-pyrimidine analogs was synthesized and evaluated for EPAC inhibition [1]. Systematic SAR analysis at the C-2, C-4, and C-6 positions of the pyrimidine core led to the identification of three analogs—6b, 6g, and 6h—that exhibited significantly improved EPAC antagonistic potency relative to the parent ESI-08 scaffold [1]. While the exact IC50 fold-improvement values for each analog relative to ESI-08 are reported in the primary SAR table of the 2012 publication, the structure-activity data demonstrate that ESI-08 occupies a critical position as the minimum-activity baseline from which all subsequent potency enhancements were measured [2]. This establishes ESI-08 as an essential reference compound for any SAR program evaluating novel EPAC antagonists built on the pyrimidine core.

SAR potency progression

Head-to-head

ESI-08 (parent 1): IC₅₀ 8.4 µM EPAC2. Analogs 6b, 6g, 6h: enhanced EPAC antagonist potency via C-2, C-4, C-6 modifications.

Defines reference activity for SAR benchmarking

In vitro GEF assay; docking to EPAC2 cAMP domain

Evidence Dimension	EPAC antagonist potency (SAR progression)
Target Compound Data	ESI-08 (parent compound 1): IC50 = 8.4 μM against EPAC2; complete inhibition of EPAC1 and EPAC2 at 25 μM [1]
Comparator Or Baseline	Analogs 6b, 6g, and 6h: three optimized 5-cyano-6-oxo-1,6-dihydro-pyrimidine derivatives with enhanced EPAC antagonist potency versus ESI-08 [1]
Quantified Difference	SAR modifications at C-2, C-4, and C-6 positions of the pyrimidine scaffold produce measurable potency improvements over the ESI-08 baseline; ESI-08 defines the reference activity against which all structural modifications are benchmarked.
Conditions	In vitro EPAC GEF activity assay; molecular docking studies to EPAC2 cAMP-binding domain [1]

Why This Matters

Procurement of ESI-08 is essential as the validated baseline control compound for any SAR or medicinal chemistry campaign developing next-generation EPAC antagonists; potency improvements in novel analogs can only be meaningfully quantified against the ESI-08 reference standard.

• [1] Chen H, Tsalkova T, Mei FC, et al. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as potent antagonists targeting exchange proteins directly activated by cAMP. Bioorg Med Chem Lett. 2012;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082 View Source
• [2] Ye N, Zhu Y, Chen H, et al. Structure-activity relationship studies of substituted 2-(isoxazol-3-yl)-2-oxo-N'-phenyl-acetohydrazonoyl cyanide analogues: identification of potent exchange proteins directly activated by cAMP (EPAC) antagonists. J Med Chem. 2015;58(15):6033-6047. doi:10.1021/acs.jmedchem.5b00754 View Source

Mechanism of Action Differentiation: Competitive cAMP-Binding Site Antagonism versus Allosteric EPAC2 Modulation

ESI-08 and its analogs HJC0197/HJC0198 compete with the fluorescent cAMP analog 8-NBD-cAMP for binding to the EPAC2 cAMP-binding domain, establishing these compounds as orthosteric/cAMP-competitive antagonists [1]. This mechanism is fundamentally distinct from that of EPAC2-selective antagonists ESI-05 and ESI-07, which exert their isoform selectivity through binding to a unique allosteric site at the interface of the two cyclic nucleotide-binding domains (CNBDs)—a structural feature absent in EPAC1 [2]. Deuterium exchange mass spectrometry confirmed that ESI-05 and ESI-07 bind to this inter-CNBD interface, altering EPAC2 conformational dynamics without directly competing with cAMP [2]. The mechanistic distinction has practical implications: ESI-08's cAMP-competitive mode means its apparent potency will vary as a function of local cAMP concentration in cellular assays, whereas allosteric EPAC2 inhibitors may maintain efficacy independently of fluctuating cAMP levels.

Binding mechanism

Cross-study

ESI-08: orthosteric/cAMP-competitive. ESI-05/07: allosteric, bind inter-CNBD interface; do not displace cAMP.

Mechanistic distinction informs assay cAMP-dependence

8-NBD-cAMP competition; deuterium exchange MS

Evidence Dimension	Molecular mechanism of EPAC inhibition
Target Compound Data	ESI-08: competes with 8-NBD-cAMP for binding to EPAC2 cAMP-binding domain; cAMP-competitive/orthosteric antagonist mechanism [1]
Comparator Or Baseline	ESI-05 and ESI-07: allosteric antagonists binding to the interface of the two CNBDs of EPAC2; do not directly compete with cAMP binding; require CNBD1 for inhibition [2]
Quantified Difference	Orthosteric (ESI-08) versus allosteric (ESI-05/ESI-07) binding mechanisms; ESI-08 potency is cAMP-concentration-dependent, while allosteric inhibitors may show cAMP-independent efficacy
Conditions	8-NBD-cAMP fluorescence polarization competition assay; deuterium exchange mass spectrometry for ESI-05/ESI-07 allosteric site mapping [1][2]

Why This Matters

Selecting ESI-08 versus EPAC2-allosteric inhibitors should be guided by whether the experimental question requires cAMP-competitive blockade (for studying cAMP-EPAC binding dynamics) or cAMP-independent EPAC2 inhibition (for constitutive EPAC2 suppression regardless of cAMP tone).

• [1] Chen H, Tsalkova T, Mei FC, et al. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as potent antagonists targeting exchange proteins directly activated by cAMP. Bioorg Med Chem Lett. 2012;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082 View Source
• [2] Tsalkova T, Mei FC, Li S, et al. Isoform-specific antagonists of exchange proteins directly activated by cAMP. Proc Natl Acad Sci USA. 2012;109(45):18613-18618. doi:10.1073/pnas.1210209109 View Source

Solubility and Physicochemical Handling Properties of ESI-08 versus ESI-09: Practical Procurement Considerations

ESI-08 exhibits DMSO solubility of 100 mg/mL (282.90 mM) with sonication and warming to 60°C, and demonstrates chemical stability of ≥2 years under recommended storage conditions (-20°C) . In contrast, the related EPAC antagonist ESI-09 has been specifically noted in the literature for its poor aqueous solubility, with reports indicating that non-specific effects observed at 50–100 μM concentrations may be attributable to compound precipitation or aggregation rather than on-target pharmacology [1]. Concerns have also been raised regarding the denaturing properties of ESI-09 under certain in vitro conditions, which may confound data interpretation at higher concentrations [2]. While ESI-08 itself has limited aqueous solubility (0.1–1 mg/mL in water and acetonitrile), its robust DMSO solubility and documented long-term stability make it more suitable for reproducible stock solution preparation and inter-laboratory standardization .

Solubility & stability

Cross-study

ESI-08: DMSO solubility 100 mg/mL (282.90 mM); stability ≥2 years (−20°C). ESI-09: poor aqueous solubility; artifacts at 50–100 µM.

Supports reproducible stock preparation; lower precipitation risk vs. ESI-09

DMSO stock with sonication ≤60°C; >98% HPLC purity

Evidence Dimension	Solubility, stability, and handling characteristics
Target Compound Data	ESI-08: DMSO solubility = 100 mg/mL (282.90 mM); aqueous solubility = 0.1–1 mg/mL; stability ≥2 years at -20°C; purity >98% (HPLC)
Comparator Or Baseline	ESI-09: reported poor aqueous solubility; non-specific/denaturing effects observed at 50–100 μM attributed to solubility limitations and potential compound aggregation [1][2]
Quantified Difference	ESI-08 provides a 282.90 mM DMSO stock concentration with ≥2-year stability, enabling consistent inter-experiment dosing; ESI-09 may produce solubility-related artifacts at working concentrations above its aqueous solubility limit.
Conditions	DMSO stock solution preparation (ultrasonic, ≤60°C); aqueous solubility measurement in water and acetonitrile; long-term storage at -20°C

Why This Matters

For reproducible pharmacological studies, ESI-08's high DMSO solubility and documented long-term chemical stability reduce the risk of compound precipitation artifacts that have been reported for ESI-09, improving experimental reproducibility across replicates and between laboratories.

• [1] Rehmann H. Epac-inhibitors: facts and artefacts. Sci Rep. 2013;3:3032. doi:10.1038/srep03032 View Source
• [2] Parnell E, Palmer TM, Yarwood SJ. The future of EPAC-targeted therapies: agonism versus antagonism. Trends Pharmacol Sci. 2015;36(4):203-214. doi:10.1016/j.tips.2015.02.003 View Source

ESI-08 Optimal Application Scenarios: Evidence-Driven Use Cases for Scientific and Industrial Procurement

Dual EPAC1/EPAC2 Blockade in Cell Signaling Studies Where Both Isoforms Are Functionally Redundant

In experimental systems where EPAC1 and EPAC2 are co-expressed and exhibit functional redundancy—such as HEK293T cells where both isoforms contribute to cAMP-dependent AKT phosphorylation at Ser304 and Thr574—ESI-08 is the appropriate pan-EPAC antagonist. Unlike EPAC2-selective inhibitors (ESI-05, ESI-07, HJC0350), ESI-08 ensures complete ablation of EPAC-mediated signaling regardless of which isoform predominates in a given cellular context [1].

Pharmacological Dissection of EPAC-Dependent versus PKA-Dependent cAMP Signaling Branches

For studies aiming to resolve the relative contributions of EPAC and PKA to cAMP-mediated biological responses, ESI-08 at 25 μM provides clean pharmacological separation by blocking cAMP-induced EPAC activation without altering type I or II PKA holoenzyme activity. This contrasts with the PKA inhibitor H89, which abolishes PKA activity, and enables a complementary inhibitor-based strategy: ESI-08 to silence EPAC, H89 to silence PKA, and the combination to confirm cAMP-dependence [1].

SAR Reference Standard for Pyrimidine-Scaffold EPAC Antagonist Development Programs

As the original HTS hit and structural template for the 5-cyano-6-oxo-1,6-dihydro-pyrimidine series, ESI-08 serves as the minimum-activity baseline against which all subsequent SAR modifications are benchmarked. Procurement of ESI-08 alongside optimized analogs (e.g., 6b, 6g, 6h, HJC0197, HJC0198) enables medicinal chemistry teams to quantify fold-potency improvements and validate that newly synthesized derivatives maintain on-target EPAC antagonism rather than acting through off-target mechanisms [1].

cAMP-Competitive Binding Studies Requiring Orthosteric EPAC2 Probe Molecules

For biophysical binding assays using 8-NBD-cAMP fluorescence polarization displacement, ESI-08 is the preferred cAMP-competitive probe. Its orthosteric mechanism—competing directly with the fluorescent cAMP analog for the EPAC2 binding pocket—makes it ideal for validating competitive binding assay formats. Allosteric EPAC2 inhibitors such as ESI-05 and ESI-07, which bind at the inter-CNBD interface without directly displacing cAMP, are not suitable for this specific assay configuration [1].

Application

Selection Property

Validation Focus

Dual EPAC1/EPAC2 blockade in co-expression models

Pan-EPAC antagonist profile

Both isoforms inhibited at assay concentrations

EPAC vs PKA pathway dissection

PKA-sparing EPAC antagonist

EPAC-specific signaling attribution

SAR reference for pyrimidine antagonists

Parent scaffold with established baseline potency

Quantify fold-potency improvements vs reference

cAMP-competitive binding assays

Orthosteric EPAC2 probe

Competitive displacement of 8-NBD-cAMP

• [1] Chen H, Tsalkova T, Mei FC, et al. 5-Cyano-6-oxo-1,6-dihydro-pyrimidines as potent antagonists targeting exchange proteins directly activated by cAMP. Bioorg Med Chem Lett. 2012;22(12):4038-4043. doi:10.1016/j.bmcl.2012.04.082 View Source